Cas no 1565112-44-8 (2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1565112-44-8
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6140845
• PubChem ID: 104217829
• Update Time: 2025-05-21

2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde
• EN300-1292930
• 1565112-44-8

• Inchi： 1S/C11H12N4O/c1-2-3-10-12-4-5-15(10)11-13-6-9(8-16)7-14-11/h4-8H,2-3H2,1H3
• InChI Key： AUUKNVUKJSZVHT-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1C=CN=C1CCC

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde

Comprehensive Overview of 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1565112-44-8)

2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1565112-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazole and pyrimidine hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its aldehyde functional group makes it particularly valuable for further derivatization, enabling the creation of novel compounds with potential applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde stems from their broad-spectrum biological activities. Researchers are increasingly exploring its role in the development of kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Recent studies highlight its potential as a scaffold for designing small-molecule drugs, aligning with the trend toward personalized medicine and precision therapeutics. The compound's CAS No. 1565112-44-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde exemplifies the convergence of imidazole and pyrimidine chemistry. These moieties are known for their electron-rich properties, which enhance binding affinity in molecular interactions. The compound's aldehyde group offers a reactive site for Schiff base formation or reductive amination, making it a cornerstone in combinatorial chemistry libraries. Such features are critical for addressing modern challenges like drug resistance and multi-target therapies.

In the context of green chemistry, 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde is also being investigated for its potential in sustainable synthesis routes. With the pharmaceutical industry prioritizing eco-friendly processes, this compound's modular design allows for efficient catalytic transformations, reducing waste and energy consumption. Searches for CAS No. 1565112-44-8 often correlate with queries about catalytic hydrogenation and solvent-free reactions, underscoring its alignment with environmental goals.

Beyond pharmaceuticals, 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde finds applications in material science, particularly in the design of organic semiconductors and ligands for metal-organic frameworks (MOFs). Its conjugated system and ability to coordinate with metals make it a candidate for advanced materials used in sensors and optoelectronic devices. This dual utility in life sciences and advanced materials positions the compound as a multidisciplinary asset.

Quality control and analytical characterization of 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's CAS No. 1565112-44-8 is often referenced in analytical protocols, emphasizing the need for standardized procedures in synthetic workflows.

In summary, 2-(2-propyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1565112-44-8) represents a fusion of innovation and practicality in modern chemistry. Its applications span drug discovery, sustainable synthesis, and material engineering, making it a subject of enduring interest. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific advancement.